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Compound of Interest

Compound Name: m-PEG24-azide

Cat. No.: B7840202 Get Quote

Essential Safety and Handling Guide for m-
PEG24-azide
For researchers, scientists, and drug development professionals, the safe handling of m-
PEG24-azide is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe use of this compound

in the laboratory.

m-PEG24-azide is a monodisperse, water-soluble PEG linker containing a terminal azide

group.[1] The azide functional group is highly useful in bioconjugation, particularly in "click

chemistry" reactions.[1] While the polyethylene glycol (PEG) portion of the molecule is

generally considered to have low toxicity, the azide group necessitates careful handling due to

its potential reactivity and toxicity.[2][3] Organic azides can be energetic and potentially

explosive, especially those with a low molecular weight and a high nitrogen-to-carbon ratio.[4]

Although m-PEG24-azide has a high molecular weight, which generally suggests lower

explosive risk, it is crucial to handle it with care.[4]

Physicochemical and Hazard Information
While a comprehensive Safety Data Sheet (SDS) for m-PEG24-azide is not readily available,

the following tables summarize its known properties and the hazard classifications for a related,

lower molecular weight compound, m-PEG2-azide, which should be considered indicative of

the potential hazards.
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Table 1: Physicochemical Properties of m-PEG24-azide

Property Value Source

Chemical Formula C49H99N3O24 [1][5]

Molecular Weight 1114.33 g/mol [5]

Appearance
Not specified (likely a white to

off-white solid or viscous oil)
General chemical knowledge

Purity >95% [1][6]

Storage Conditions -20°C [1][7]

Table 2: GHS Hazard Classification for m-PEG2-azide*

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

*Data is for m-PEG2-azide

(CAS No. Not Available) and

should be considered as

indicative for m-PEG24-azide.

[8]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is essential when handling m-PEG24-azide to minimize

exposure and ensure personal safety.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Double-gloved nitrile or other

appropriate chemical-resistant

gloves.

Protects against skin

absorption. The azide ion has

a toxicity similar to the cyanide

ion.[4]

Eye Protection
Chemical safety glasses or

splash goggles.
Protects eyes from splashes.

Skin and Body Protection A fully buttoned lab coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.

A fume hood provides

adequate ventilation.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of m-PEG24-azide.

1. Preparation and Engineering Controls:

Fume Hood: All work with m-PEG24-azide, including weighing and solution preparation,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[9]

Review Documentation: Before starting any work, thoroughly review this safety guide and

any available supplier safety information.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and in good working order.

2. Handling the Compound:

Avoid Metal Spatulas: Do not use metal spatulas or other metal utensils to handle azides, as

this can lead to the formation of shock-sensitive metal azides.[10] Use plastic or ceramic

spatulas.
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Avoid Incompatible Materials: Keep m-PEG24-azide away from strong acids, oxidizing

agents, and heavy metals.[10] Reaction with acids can generate highly toxic and explosive

hydrazoic acid.[11]

Solvent Choice: Avoid using halogenated solvents like dichloromethane and chloroform, as

they can react with azides to form extremely unstable di- and tri-azidomethane.[10]

3. Storage:

Temperature: Store m-PEG24-azide at -20°C in a tightly sealed container.[1][7]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Segregation: Store away from incompatible materials, particularly acids and metals.[12]

Experimental Workflow for Handling m-PEG24-azide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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